A Comprehensive Technical Guide to Tungstic Acid
A Comprehensive Technical Guide to Tungstic Acid
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth overview of tungstic acid, covering its fundamental chemical identity, physicochemical properties, synthesis protocols, and its emerging role in biomedical research, particularly as an enzyme inhibitor.
Chemical Identity and Formula
Tungstic acid is an oxyacid of tungsten. Its chemical formula is most commonly written as H₂WO₄ .[1][2][3] It is also referred to as orthotungstic acid or wolframic acid.[1][4] In the solid state, tungstic acid typically exists as a hydrate, and is better represented as a hydrated form of tungsten trioxide (WO₃).[5][6] The most common form is the monohydrate, WO₃·H₂O , which is structurally equivalent to H₂WO₄.[1][5][6] A dihydrate, WO₃·2H₂O, is also known.[5][6]
The molecule features a central tungsten atom in its highest +6 oxidation state.[3] It appears as a yellow to yellow-greenish amorphous powder.[1][7]
Physicochemical Properties
The key quantitative properties of tungstic acid (monohydrate form) are summarized for easy reference and comparison in the table below.
| Property | Value | Source(s) |
| Chemical Formula | H₂WO₄ or WO₃·H₂O | [1][3][8] |
| Molecular Weight | ~249.85 g/mol | [1][3][7] |
| Appearance | Yellow to yellow-greenish powder | [1][7] |
| Density | ~5.5 g/cm³ at 25 °C | [1][4][5] |
| Melting Point | Decomposes at ~100 °C | [1][4][5] |
| Boiling Point | 1,473 °C (of anhydrous WO₃) | [4][5] |
| Solubility in Water | Insoluble / Sparingly soluble | [1][5][8] |
| Solubility (Other) | Soluble in hydrofluoric acid, ammonia, and caustic alkali solutions (e.g., NaOH).[1][7] Insoluble in most other acids.[1] | |
| CAS Number | 7783-03-1 | [2][7] |
Synthesis and Experimental Protocols
Tungstic acid is most commonly prepared in a laboratory setting via the acidification of an alkali metal tungstate (B81510) solution, such as sodium tungstate (Na₂WO₄).[5][9][10] The resulting precipitation reaction yields tungstic acid.
This protocol describes a standard method for synthesizing tungstic acid by precipitating it from a sodium tungstate solution using hydrochloric acid.[9]
Materials:
-
Sodium tungstate (Na₂WO₄)
-
Concentrated Hydrochloric Acid (HCl)
-
Deionized water
-
Beakers
-
Magnetic stirrer and stir bar
-
Buchner funnel and filter paper
-
Wash bottle
-
Drying oven
Procedure:
-
Prepare Solutions:
-
Precipitation:
-
Place the sodium tungstate solution in a beaker with a magnetic stir bar and begin stirring.
-
Slowly and carefully add the concentrated hydrochloric acid to the stirring sodium tungstate solution. The reaction is: Na₂WO₄ + 2HCl → H₂WO₄↓ + 2NaCl.[9][10]
-
A yellow precipitate of tungstic acid will form immediately.[9] Continue adding acid until the precipitation is complete. An excess of acid is typically used.[9]
-
-
Isolation and Washing:
-
Allow the precipitate to settle. The mixture can be gently heated (e.g., to 70-100°C) to convert any white, hydrated tungstic acid into the more filterable yellow form.[9]
-
Separate the tungstic acid precipitate from the solution by vacuum filtration using a Buchner funnel.[9]
-
Wash the precipitate on the filter paper multiple times with deionized water to remove the sodium chloride byproduct and any excess HCl.[11]
-
For a higher purity product, a final wash with ethanol (B145695) or acetone (B3395972) can be performed.[11]
-
-
Drying:
The following diagram illustrates the experimental workflow for this synthesis.
Applications in Biomedical Research
While tungstic acid itself is primarily an industrial intermediate for producing tungsten metal and its compounds, the tungstate anion (WO₄²⁻) has garnered significant interest in biomedical and drug development research.[6][7] Tungstate acts as a structural mimic of phosphate (B84403) and sulfate, allowing it to function as a competitive inhibitor for enzymes that process these substrates.[13][14]
Protein Tyrosine Phosphatases (PTPs) are a family of enzymes crucial for cellular signaling.[15] Dysregulation of PTPs is implicated in various diseases, including diabetes, obesity, and cancer, making them attractive drug targets.
Tungstate has been identified as a potent, competitive inhibitor of several PTPs, such as PTP1B and SHP-1.[13][15] By binding to the active site, tungstate blocks the enzyme from dephosphorylating its target proteins, thereby modulating the signaling pathway. For instance, inhibiting PTP1B can enhance insulin (B600854) signaling, an area of active research in anti-diabetic therapies.
The diagram below illustrates the inhibitory action of tungstate on a generic PTP-mediated signaling pathway.
-
Molybdate Antagonism: Due to its chemical similarity, tungstate can act as an antagonist to molybdate. It can be substituted for molybdenum in certain enzymes, such as nitrate (B79036) reductase, rendering them inactive.[16][17]
-
Antimicrobial Research: Silver tungstate (α-Ag₂WO₄) has demonstrated antimicrobial properties and is being investigated for its biocompatibility and potential use in medical applications.[18]
-
Metabolic Regulation: The administration of sodium tungstate has shown anti-diabetic and anti-obesity effects in animal models, though the precise molecular mechanisms are still under investigation.[19]
References
- 1. grokipedia.com [grokipedia.com]
- 2. CAS 7783-03-1: Tungstic acid (H2WO4) | CymitQuimica [cymitquimica.com]
- 3. testbook.com [testbook.com]
- 4. byjus.com [byjus.com]
- 5. Tungstic acid - Wikipedia [en.wikipedia.org]
- 6. Tungstic Acid - Tungsten Powder Manufacturer and Supplier [tungsten-powder.com]
- 7. nbinno.com [nbinno.com]
- 8. Tungstic Acid Formula: Structure, Properties, Uses [pw.live]
- 9. rudmet.net [rudmet.net]
- 10. Tungstic Acidâ Professional Producer - Chinatungsten [tungsten-oxide.com]
- 11. White Tungstic Acid Preparation Method- Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online [tungstic-acid.com]
- 12. tungsten-powder.com [tungsten-powder.com]
- 13. researchgate.net [researchgate.net]
- 14. Inhibition of phosphatase and sulfatase by transition-state analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Structural basis for inhibition of protein tyrosine phosphatases by Keggin compounds phosphomolybdate and phosphotungstate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. apps.dtic.mil [apps.dtic.mil]
- 17. Tungstate, a Molybdate Analog Inactivating Nitrate Reductase, Deregulates the Expression of the Nitrate Reductase Structural Gene - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Biocompatibility and inflammatory response of silver tungstate, silver molybdate, and silver vanadate microcrystals - PMC [pmc.ncbi.nlm.nih.gov]
- 19. researchgate.net [researchgate.net]
